N-(2,4-difluorophenyl)-2-{[3-methyl-7-(4-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[3-methyl-7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C22H17F2N3O2S2/c1-12-3-5-13(6-4-12)15-10-30-20-19(15)26-22(27(2)21(20)29)31-11-18(28)25-17-8-7-14(23)9-16(17)24/h3-10H,11H2,1-2H3,(H,25,28)
• InChI Key: LMVYRVPNAKLORA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2N=C(N(C3=O)C)SCC(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C22H17F2N3O2S2
• Molecular Weight: 457.5 g/mol

Description

N-(2,4-difluorophenyl)-2-{[3-methyl-7-(4-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C22H17F2N3O2S2 and its molecular weight is 457.51. The purity is usually 95%.
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Scientific Research Applications

Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibition

A study by Gangjee et al. (2008) highlighted the synthesis of potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), key enzymes in nucleotide biosynthesis, which are crucial for cancer treatment strategies. Their research indicated that certain analogues demonstrated potent dual inhibitory activities against human TS and DHFR, suggesting significant potential for therapeutic applications (Gangjee et al., 2008).

Crystal Structure Analysis

Subasri et al. (2016, 2017) provided crystal structure analyses of compounds closely related to the target compound. These studies detailed the folded conformation of the molecules around the methylene C atom of the thioacetamide bridge, illustrating the intramolecular interactions stabilizing the structure. Such structural insights are crucial for understanding the molecular interactions and designing drugs with enhanced efficacy (Subasri et al., 2016); (Subasri et al., 2017).

Antitumor Activity Evaluation

Hafez and El-Gazzar (2017) synthesized a series of novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives and evaluated their antitumor activity. The majority of these compounds displayed potent anticancer activity against various human cancer cell lines, suggesting the significance of the thieno[3,2-d]pyrimidine scaffold in developing antitumor agents (Hafez & El-Gazzar, 2017).

Vibrational Spectroscopic Analysis

Jenepha Mary et al. (2022) characterized an antiviral active molecule similar to the target compound, exploring its vibrational signatures through Raman and Fourier transform infrared spectroscopy. This study offered insights into the stereo-electronic interactions and stability of the molecule, contributing to the understanding of its potential antiviral properties (Jenepha Mary et al., 2022).